Cas no 4774-14-5 (2,6-Dichloropyrazine)

2,6-Dichloropyrazine is a heterocyclic aromatic compound featuring two chlorine atoms at the 2 and 6 positions of the pyrazine ring. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals, and specialty chemicals. Its electron-deficient pyrazine core facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional groups. The compound's stability and well-defined reactivity profile ensure consistent performance in cross-coupling and cyclization reactions. With a purity typically exceeding 98%, it is suitable for precision applications in research and industrial processes. Proper handling is advised due to its potential sensitivity to moisture and light.
2,6-Dichloropyrazine structure
2,6-Dichloropyrazine structure
Product Name:2,6-Dichloropyrazine
CAS No:4774-14-5
MF:C4H2Cl2N2
MW:148.978078365326
MDL:MFCD00006125
CID:45306
PubChem ID:78504
Update Time:2025-11-02

2,6-Dichloropyrazine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dichloropyrazine
    • 1,6-dichloroypyrazine
    • 2,5-DICHLORO-P-XYLENE
    • 2,6-CHLORO PYRAZINE
    • 2,6-dichloro-pyrazin
    • 2,6-dichloro-pyrazine
    • 2,6-dichloropyridazine
    • 2,6-Dichlor-pyrazin
    • 3,5-dichloropyrazine
    • 6-Dichloropyrazine
    • M-Dichloropyrazine
    • Pyrazine,2,6-dichloro
    • MFCD00006125
    • 4774-14-5
    • PB14072
    • DTXSID0063602
    • EINECS 225-316-8
    • 2,6-dicloropyrazine
    • CS-W010976
    • Z217291786
    • A827321
    • 2,6-dichloro pyrazine
    • W-106064
    • Pyrazine, 2,6-dichloro-
    • AM20070437
    • InChI=1/C4H2Cl2N2/c5-3-1-7-2-4(6)8-3/h1-2
    • SCHEMBL138054
    • P16520
    • AKOS000121129
    • 2,6 dichloropyrazine
    • EN300-25752
    • UNII-2NX2PQ9HSL
    • AC-2465
    • FT-0610628
    • SY001394
    • F0001-1266
    • AS-10765
    • NS00031720
    • 2, 6-dichloropyrazine
    • AI3-61780
    • 2NX2PQ9HSL
    • D1867
    • 2,6-Dichloropyrazine, 98%
    • HY-W010260
    • DB-020190
    • 2-chloro-6-chloro-pyrazine
    • DTXCID1040582
    • 225-316-8
    • MDL: MFCD00006125
    • Inchi: 1S/C4H2Cl2N2/c5-3-1-7-2-4(6)8-3/h1-2H
    • InChI Key: LSEAAPGIZCDEEH-UHFFFAOYSA-N
    • SMILES: ClC1C=NC=C(N=1)Cl
    • BRN: 2439

Computed Properties

  • Exact Mass: 147.96000
  • Monoisotopic Mass: 147.959503
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 70.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White crystal powder
  • Density: 1.6445 (rough estimate)
  • Melting Point: 55-58 °C (lit.)
  • Boiling Point: 122°C/40mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: 1.6300 (estimate)
  • Solubility: Soluble in ethanol and methanol.
  • PSA: 25.78000
  • LogP: 1.78340
  • Solubility: Insoluble in water and cold petroleum ether.

2,6-Dichloropyrazine Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S37/39-S36/37/39-S22
  • Hazardous Material Identification: Xi
  • Risk Phrases:R20/21/22; R36/37/38
  • Safety Term:S22;S26;S36/37/39
  • HazardClass:IRRITANT
  • TSCA:T
  • Storage Condition:Inert atmosphere,2-8°C

2,6-Dichloropyrazine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Dichloropyrazine Pricemore >>

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2,6-Dichloropyrazine Production Method

2,6-Dichloropyrazine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4774-14-5)2,6-Dichloropyrazine
Order Number:sfd7963
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4774-14-5)2,6-Dichloropyrazine
Order Number:LE7377;LE1883472
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:57
Price ($):discuss personally
Email:18501500038@163.com

2,6-Dichloropyrazine Related Literature

Additional information on 2,6-Dichloropyrazine

2,6-Dichloropyrazine (CAS No. 4774-14-5): Properties, Applications, and Market Insights

2,6-Dichloropyrazine (CAS No. 4774-14-5) is a versatile heterocyclic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This chlorinated pyrazine derivative is known for its unique chemical properties, making it a valuable intermediate in synthetic chemistry. With the growing demand for high-performance chemical intermediates, 2,6-Dichloropyrazine has become a subject of interest for researchers and industrial applications alike.

The molecular structure of 2,6-Dichloropyrazine features two chlorine atoms at the 2 and 6 positions of the pyrazine ring, which enhances its reactivity and utility in various chemical transformations. This compound is often sought after for its role in the synthesis of pharmaceutical active ingredients and specialty chemicals. Its ability to act as a building block for more complex molecules has made it indispensable in modern organic synthesis.

One of the most common questions researchers ask is, "What are the key applications of 2,6-Dichloropyrazine?" The answer lies in its widespread use in the development of drug candidates, particularly in the creation of antiviral and antibacterial agents. Additionally, 2,6-Dichloropyrazine is employed in the production of advanced materials, such as liquid crystals and conductive polymers, which are critical for next-generation electronic devices.

In recent years, the demand for 2,6-Dichloropyrazine has surged due to its relevance in green chemistry and sustainable synthesis. As industries shift toward environmentally friendly processes, this compound has emerged as a key player in catalytic reactions and solvent-free methodologies. Its compatibility with microwave-assisted synthesis and flow chemistry further underscores its importance in modern laboratory practices.

Another trending topic in the chemical community is the supply chain stability of 2,6-Dichloropyrazine. With global disruptions affecting raw material availability, manufacturers are increasingly focusing on localized production and alternative synthesis routes to ensure consistent supply. This has led to innovations in the large-scale preparation of 2,6-Dichloropyrazine, including improved purification techniques and cost-effective catalytic systems.

From a regulatory perspective, 2,6-Dichloropyrazine is generally regarded as safe for research and industrial use when handled according to standard protocols. Its low environmental persistence and biodegradability make it a favorable choice for companies adhering to REACH and EPA guidelines. However, proper storage and handling procedures are essential to maintain its stability and performance.

Looking ahead, the future of 2,6-Dichloropyrazine appears promising, with ongoing research exploring its potential in nanotechnology and bioactive molecule design. As the chemical industry continues to evolve, this compound is expected to play a pivotal role in addressing challenges related to drug resistance and material innovation. For those seeking reliable sources of 2,6-Dichloropyrazine, it is advisable to partner with certified suppliers who prioritize quality and compliance.

In conclusion, 2,6-Dichloropyrazine (CAS No. 4774-14-5) stands as a critical component in contemporary chemistry, bridging the gap between academic research and industrial applications. Its multifaceted uses, combined with its alignment with sustainability goals, ensure its continued relevance in the years to come. Whether you are a synthetic chemist, a materials scientist, or a procurement specialist, understanding the properties and applications of 2,6-Dichloropyrazine is essential for staying ahead in this dynamic field.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:4774-14-5)2,6-Dichloropyrazine
sfd7963
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4774-14-5)2,6-Dichloropyrazine
LE7377;LE1883472
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email